Cas no 630399-78-9 (1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro-)

1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro- structure
630399-78-9 structure
Product Name:1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro-
CAS No:630399-78-9
MF:C10H7BrFNO
MW:256.071085214615
CID:1646791
Update Time:2024-09-12

1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-acetaldehyde, 4-bromo-7-fluoro-
    • Inchi: 1S/C10H7BrFNO/c11-7-1-2-8(12)10-9(7)6(3-4-14)5-13-10/h1-2,4-5,13H,3H2
    • InChI Key: AQGXZVDIHIMBBI-UHFFFAOYSA-N
    • SMILES: N1C2=C(C(Br)=CC=C2F)C(CC=O)=C1

Computed Properties

  • Exact Mass: 254.96951

Experimental Properties

  • Density: 1.680±0.06 g/cm3(Predicted)
  • Boiling Point: 404.2±40.0 °C(Predicted)
  • PSA: 32.86
  • pka: 14.36±0.30(Predicted)
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